Cas no 1111319-89-1 (1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine)

• Product Name: 1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine
• CAS No: 1111319-89-1
• MF: C₂₂H₂₀ClN₅
• MW: 389.880702972412
• CID: 5387074
• Update Time: 2025-10-30

1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(3-chlorophenyl)piperazin-1-yl]-2-phenylpyrazolo[1,5-a]pyrazine
• Pyrazolo[1,5-a]pyrazine, 4-[4-(3-chlorophenyl)-1-piperazinyl]-2-phenyl-
• 1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine

• Inchi： 1S/C22H20ClN5/c23-18-7-4-8-19(15-18)26-11-13-27(14-12-26)22-21-16-20(17-5-2-1-3-6-17)25-28(21)10-9-24-22/h1-10,15-16H,11-14H2
• InChI Key： FAFZRTTVRUVJGY-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC=C3)=NN1C=CN=C2N1CCN(C2=CC=CC(Cl)=C2)CC1

Computed Properties

• Exact Mass: 389.141
• Monoisotopic Mass: 389.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine

Chemical Profile of 1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine (CAS No. 1111319-89-1)

1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine, identified by its CAS number 1111319-89-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperazine core fused with a pyrazolo[1,5-a]pyrazine scaffold, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery. The presence of a 3-chlorophenyl substituent and the intricate heterocyclic system contribute to its distinct chemical properties, which are being leveraged in the development of novel therapeutic agents.

The compound's structure is characterized by multiple aromatic rings and nitrogen-containing heterocycles, which are known to play a crucial role in modulating biological activity. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in many drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. Its ability to interact with various biological targets makes it a valuable building block for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules that incorporate pyrazolo[1,5-a]pyrazine scaffolds. This particular class of compounds has shown promise in several preclinical studies due to their ability to modulate enzyme activity and receptor binding. The 2-phenylpyrazolo[1,5-a]pyrazin-4-yl substituent in 1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine adds an additional layer of complexity, potentially enhancing its interactions with biological targets. This structural feature has prompted researchers to investigate its potential applications in treating neurological disorders, cancer, and other chronic conditions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the 3-chlorophenyl group and the pyrazolo[1,5-a]pyrazine core creates a multifaceted pharmacophoric profile that could be exploited to develop drugs with enhanced efficacy and reduced side effects. Researchers have been particularly interested in its interaction with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

Recent studies have begun to unravel the biological activity of 1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes involved in tumor growth and inflammation. These preliminary results are encouraging and have spurred further investigation into its potential as an anti-cancer agent. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating CNS disorders.

The synthesis of 1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including condensation reactions, cyclization processes, and functional group modifications. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, 1-(3-chlorophenyl)-4-{2-phenylpyrazolo[1,5-a]pyrazin-4-yl}piperazine (CAS No. 1111319-89-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of next-generation drugs targeting various diseases.